Cas no 22426-84-2 (S-Isopropyl S-methyl dithiocarbonate)
22426-84-2 structure
Product Name:S-Isopropyl S-methyl dithiocarbonate
CAS No:22426-84-2
MF:C5H10OS2
MW:150.262299060822
CID:2936553
Update Time:2023-08-10
S-Isopropyl S-methyl dithiocarbonate Chemical and Physical Properties
Names and Identifiers
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- S-Isopropyl S-methyl dithiocarbonate
- Dithiocarbonic acid S-methyl S-isopropyl ester
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- Inchi: 1S/C5H10OS2/c1-4(2)8-5(6)7-3/h4H,1-3H3
- InChI Key: IQFXGMWBJNLLFL-UHFFFAOYSA-N
- SMILES: S(C(=O)SC)C(C)C
Computed Properties
- Exact Mass: 150.01730729 g/mol
- Monoisotopic Mass: 150.01730729 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 80.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 150.3
- XLogP3: 2.4
- Topological Polar Surface Area: 67.7
S-Isopropyl S-methyl dithiocarbonate Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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